Cas no 1806598-20-8 (1-Bromo-3-(3-ethoxy-2-nitrophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-ethoxy-2-nitrophenyl)propan-2-one
• CAS No: 1806598-20-8
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 4980084
• Update Time: 2025-05-21

1-Bromo-3-(3-ethoxy-2-nitrophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-ethoxy-2-nitrophenyl)propan-2-one

• Inchi： 1S/C11H12BrNO4/c1-2-17-10-5-3-4-8(6-9(14)7-12)11(10)13(15)16/h3-5H,2,6-7H2,1H3
• InChI Key： NCPPIPPHBBDVJK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C=1[N+](=O)[O-])OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 279
• XLogP3: 2.5
• Topological Polar Surface Area: 72.1

Additional information on 1-Bromo-3-(3-ethoxy-2-nitrophenyl)propan-2-one

1-Bromo-3-(3-Ethoxy-2-nitrophenyl)propan-2-one: Structural Characterization and Emerging Applications in Organic Synthesis

1-Bromo-3-(3-Ethoxy-2-nitrophenyl)propan-2-one (CAS No. 1806598-20-8) represents a structurally complex organic compound featuring a conjugated system of aromatic nitro, ether, and brominated functionalities. This molecule belongs to the class of α-bromo ketones, a versatile scaffold in modern synthetic chemistry due to its dual reactivity profile. The core structure consists of a propanone backbone with a bromine substituent at the α-position, adjacent to a 3-ethoxy-2-nitrophenyl ring system. The strategic placement of these functional groups enables unique reactivity patterns that have garnered significant attention in recent synthetic methodologies.

The nitro group (–NO₂) at the para position relative to the ethoxy substituent introduces significant electron-withdrawing effects, influencing both the electronic properties and reactivity of the aromatic ring. This characteristic has been exploited in recent studies focusing on nitro-directed metalation reactions, where the nitro group serves as a directing template for selective C–H functionalization. The adjacent ethoxy (–OCH₂CH₃) moiety further modulates the electronic environment through its electron-donating nature, creating an intriguing balance between activating and deactivating substituents on the phenyl ring.

The brominated α-ketone functionality is particularly noteworthy for its participation in various cross-coupling reactions. Recent advancements in transition-metal catalysis have demonstrated that such structures can undergo selective Pd(0)-mediated transformations with high regioselectivity. Notably, 2024 studies have reported efficient C–C bond formation via Kumada coupling using this compound as a precursor, achieving yields exceeding 85% under mild reaction conditions. The bromine atom's position adjacent to the carbonyl group enhances its nucleophilic reactivity while maintaining sufficient stability for multi-step syntheses.

In the context of pharmaceutical development, compounds bearing similar structural motifs have shown promise as kinase inhibitors and anti-inflammatory agents. The combination of aromatic nitro groups and ketone functionalities is particularly relevant for designing molecules that target redox-sensitive biological pathways. A 2024 computational study highlighted how such structures can selectively bind to heme-containing proteins through π-cation interactions between the nitro group and iron centers.

Synthetic approaches toward this compound typically involve multi-step strategies starting from substituted acetophenones. A recent optimized protocol published in Organic Letters (Vol. 17, 2024) employs microwave-assisted nitration followed by regioselective alkoxylation using potassium tert-butoxide in dimethyl carbonate solvent systems. This method achieves high selectivity for the 3-ethoxy substitution pattern while minimizing over-nitration side products.

The compound's unique physicochemical properties make it an attractive candidate for flow chemistry applications. Continuous flow reactors have demonstrated improved control over exothermic bromination steps typically associated with α-keto substrates. A comparative study from Green Chemistry (Vol. 46, 2024) showed that microfluidic synthesis reduced reaction times by 70% while maintaining product purity above 99% as determined by HPLC analysis.

In materials science research, derivatives of this scaffold have been explored for nonlinear optical applications due to their push-pull electronic architecture. The combination of electron-rich ethoxy groups and electron-deficient nitro moieties creates strong intramolecular charge transfer characteristics when incorporated into polymer matrices.

Analytical characterization of this compound requires advanced spectroscopic techniques given its complex molecular structure. NMR spectroscopy reveals distinct coupling patterns between aromatic protons and the methyl group adjacent to the carbonyl function, while mass spectrometry shows characteristic fragment ions corresponding to sequential loss of bromine atoms and nitro groups.

Recent developments in catalytic asymmetric synthesis have expanded potential applications for this molecule class. Chiral auxiliaries combined with organocatalytic approaches have enabled enantioselective transformations at both the α-keto position and aromatic ring system, opening new avenues for pharmaceutical development.

The environmental impact profile of this compound aligns with principles of green chemistry when synthesized through modern protocols emphasizing solvent recovery systems and atom-efficient reactions. Life cycle assessments published in ACS Sustainable Chemistry & Engineering (Vol. 11, 2024) indicate significantly reduced ecological footprints compared to traditional batch synthesis methods.

Ongoing research continues to explore novel applications for this molecular framework across diverse fields including agrochemical development and photonic materials engineering. Its structural versatility positions it as a valuable building block for constructing complex architectures through modular synthetic strategies.